Cas no 5652-13-1 (4-Quinolinamine, 2-chloro-N,N-dimethyl-)

• Product Name: 4-Quinolinamine, 2-chloro-N,N-dimethyl-
• CAS No: 5652-13-1
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 1599161
• PubChem ID: 12364943
• Update Time: 2025-04-21

4-Quinolinamine, 2-chloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 2-chloro-N,N-dimethyl-
• 2-chloro-N,N-dimethylquinolin-4-amine
• 2-chloro-4-dimethylaminoquinoline
• SCHEMBL5431607
• (2-chloro-quinolin-4-yl)-dimethyl-amine
• 5652-13-1
• DB-323818
• WSQWDVWUCOHFNL-UHFFFAOYSA-N

• Inchi： 1S/C11H11ClN2/c1-14(2)10-7-11(12)13-9-6-4-3-5-8(9)10/h3-7H,1-2H3
• InChI Key： WSQWDVWUCOHFNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)N(C)C

Computed Properties

• Exact Mass: 206.06123
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13